Cas no 174501-65-6 (1-butyl-3-methyl-imidazol-3-ium;tetrafluoroborate)

• Product Name: 1-butyl-3-methyl-imidazol-3-ium;tetrafluoroborate
• CAS No: 174501-65-6
• MF: C₈H₁₅BF₄N₂
• MW: 226.022715806961
• MDL: MFCD03095449
• CID: 65973
• PubChem ID: 87565055
• Update Time: 2025-06-15

1-butyl-3-methyl-imidazol-3-ium;tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 3-Butyl-1-methyl-1H-imidazol-3-ium tetrafluoroborate
• 1-n-Butyl-3-methylimidazolium tetrafluoroborate
• [BMIm] BF4
• 1-Butyl-3-methylimidazolium tetrafluoroborate
• 1-Butyl-1-methylimidazolium tetrafluoroborate
• 1-butyl-3-methylimidazol-3-ium,tetrafluoroborate
• BMIMBF4
• Basionics® EE 04
• Basionics? EE 04
• Basionics(R) EE 04
• 1-Butyl-3-methylimidazolium terafluoroborate
• 1-Butyl-3-MethyliMidazoliuM tetrafluoroborate 5GR
• 98%Min
• 1-Butyl-3-methylimidazolium tetrafluoroborate ,99%
• Bmim tetrafluoroborate
• Butylmethylimidazolium tetrafluoroborate
• 1-Methyl-3-butylimidazolium tetrafluoroborate
• T2TVZ2306T
• 3-Butyl-1-methylimidazolium tetrafluoroborate
• 1-butyl-3-methyl-1H-imidazol-3-ium tetrafluoroborate
• 1-Butyl-3-methylimidazolium te
• 1-butyl-3-methyl-imidazol-3-ium;tetrafluoroborate
• 1-Butyl-3-methylimidazolium tetrafluoroborate, >=98%
• AS-17856
• LSBXQLQATZTAPE-UHFFFAOYSA-N
• Tox21_202621
• B2195
• CHEMBL3186788
• AKOS016004437
• SCHEMBL1536894
• 1-butyl-3-methyl-3H-imidazol-1-ium tetrafluoroborate
• F0001-0635
• 1-Butyl-3-methylimidazolium tetrafluoroborate, for catalysis, >=98.5% (HPLC)
• SCHEMBL34458
• AMY18677
• 1-Butyl-3-methylimidazolium tetrafluoroborate(1-)
• AKOS007930082
• CAS-174501-65-6
• FT-0608142
• 174501-65-6
• 1-butyl-3-methylimidazol-3-ium;tetrafluoroborate
• MFCD03095449
• 1- n -Butyl-3-methylimidazolium Tetrafluoroborate
• Q6143623
• NSC 746785
• DTXCID7029087
• 1-Butyl-3-methylimidazolium tetrafluoroborate [BMIM] [BF4]
• 1H-Imidazolium, 3-butyl-1-methyl-, tetrafluoroborate(1-) (1:1)
• 1-butyl-3-methylimidazolium tetrafluorborate
• NSC-746785
• AC-30202
• 1-Butyl-3-methylimidazolium tetrafluoroborate, for catalysis
• Butylmethylimidazolium tetrafluoroborate [MI]
• C8H15BF4N2
• NCGC00260169-01
• 1-Butyl-3-methylimidazolium tetrafluoroborate, puriss
• UNII-T2TVZ2306T
• 1-Butyl-3-methylimidazolium tetrafluoroborate, >=97.0% (HPLC)
• 1-Butyl-3-methylimidazolium tetrafluoroborate, for HPLC
• 3-Butyl-1-methyl-1H-imidazol-3-iumtetrafluoroborate
• [Bmim]BF4
• 1-butyl-3-methylimidazolium tetrafluoroborat
• DTXSID5049231
• 1-Butyl-1-methylimidazolium Tetrafluoroborate; 1-Butyl-3-methyl-1H-imidazolium Tetrafluoroborate; 1-Butyl-3-methyl-1H-imidazolium Tetrafluoroborate(1-);
• 1-Butyl-3-methylimidazolium Tetrafluoroborate(1-);
• Bmim Tetrafluoroborate; BmimBF4;
• 1-Butyl-3-methylimidazolium Tetrafluoroborate;
• 1-Methyl-3-butylimidazolium Tetrafluoroborate(1-);
• 3-Butyl-1-methylimidazolium Tetrafluoroborate;
• 1-Butyl-3-methyl-1H-imidazolium Tetrafluoroborate(1-);
• C4MIM TETRAFLUOROBORATE
• BMIm Tetrafluoroborate(1-);
• 1-Methyl-3-butylimidazolium Tetrafluoroborate;
• 1-n-Butyl-3-methylimidazolium Tetrafluoroborate;

• MDL： MFCD03095449
• Inchi： 1S/C8H15N2.BF4/c1-3-4-5-10-7-6-9(2)8-10;2-1(3,4)5/h6-8H,3-5H2,1-2H3;/q+1;-1
• InChI Key： LSBXQLQATZTAPE-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.N1(C=C[N+](C)=C1)CCCC

Computed Properties

• Exact Mass: 226.12600
• Monoisotopic Mass: 226.1264413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 8.8

Experimental Properties

• Color/Form: Not available
• Density: 1.21 g/mL at 20 °C(lit.)
• Melting Point: -71 ºC
• Flash Point: Fahrenheit: 550.4 ° f
  Celsius: 288 ° c
  
• Refractive Index: n20/D 1.52
• PH: 5 (H2O, 20℃)
• Water Partition Coefficient: Miscible with acetone, acetonitrile, ethyl acetate, isopropyl alcohol and methylene chloride. Immiscible with hexane, toluene and water.
• Stability/Shelf Life: hygroscopic
• PSA: 8.81000
• LogP: 2.41270
• Sensitiveness: Easily absorb moisture
• Solubility: Not available

1-butyl-3-methyl-imidazol-3-ium;tetrafluoroborate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H315,H319,H411
• Warning Statement： P273,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25-36/38-51/53
• Safety Instruction： S37/39-S26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-butyl-3-methyl-imidazol-3-ium;tetrafluoroborate

Introduction to 1-butyl-3-methyl-imidazol-3-ium;tetrafluoroborate (CAS No. 174501-65-6) in Modern Chemical and Pharmaceutical Applications

The compound 1-butyl-3-methyl-imidazol-3-ium;tetrafluoroborate, identified by the CAS number 174501-65-6, represents a significant advancement in the field of chemical and pharmaceutical research. This zwitterionic ionic liquid has garnered considerable attention due to its unique physicochemical properties, which make it an invaluable tool in various applications ranging from catalysis to drug delivery systems. The combination of a bulky butyl group and a methyl-substituted imidazole ring contributes to its exceptional solvency and stability, enabling its use in demanding chemical processes.

In recent years, the demand for efficient and sustainable solvents has surged, particularly in the pharmaceutical industry, where traditional organic solvents often pose environmental and safety concerns. 1-butyl-3-methyl-imidazol-3-ium;tetrafluoroborate has emerged as a promising alternative, offering low volatility, high thermal stability, and excellent solubilization capabilities for a wide range of polar and non-polar compounds. These attributes have positioned it as a key component in green chemistry initiatives, aligning with global efforts to minimize the ecological footprint of chemical manufacturing.

One of the most compelling aspects of 1-butyl-3-methyl-imidazol-3-ium;tetrafluoroborate is its role in catalysis. The compound’s ability to act as a homogeneous catalyst in various organic transformations has been extensively studied. For instance, it has been demonstrated to enhance the efficiency of cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in the synthesis of complex pharmaceutical molecules. The tetrafluoroborate anion further contributes to its catalytic prowess by stabilizing reactive intermediates and facilitating rapid reaction kinetics.

Moreover, the compound’s application in drug delivery systems has shown significant promise. Its biocompatibility and ability to encapsulate both hydrophilic and hydrophobic drugs make it an ideal candidate for developing novel formulations. Research has indicated that 1-butyl-3-methyl-imidazol-3-ium;tetrafluoroborate can improve drug solubility and bioavailability, thereby enhancing therapeutic efficacy. This has led to its incorporation into various dosage forms, including oral suspensions, transdermal patches, and injectable solutions.

The versatility of 1-butyl-3-methyl-imidazol-3-ium;tetrafluoroborate extends to its use in material science as well. Its ionic liquid nature allows it to serve as a medium for polymerization reactions, yielding materials with tailored properties. For example, it has been utilized in the synthesis of conductive polymers and hydrogels, which are critical for applications in biomedical devices and electronic components. The compound’s ability to stabilize reactive species during polymerization ensures high molecular weights and controlled architectures, making it indispensable in advanced material development.

Recent studies have also highlighted the compound’s potential in energy storage technologies. Its high ionic conductivity and thermal stability make it suitable for use as an electrolyte in supercapacitors and batteries. Researchers have observed that incorporating 1-butyl-3-methyl-imidazol-3-ium;tetrafluoroborate into electrolyte formulations can significantly improve charge-discharge cycles and energy density, contributing to more efficient energy storage solutions.

The pharmaceutical industry has particularly benefited from the unique properties of 1-butyl-3-methyl-imidazol-3-ium;tetrafluoroborate. Its use as a reaction medium in asymmetric synthesis has enabled the production of enantiomerically pure compounds with high yields. This is crucial for developing chiral drugs that exhibit specific biological activities while minimizing side effects. Additionally, its role in facilitating peptide bond formation has opened new avenues for peptide-based drug development.

Environmental considerations have further underscored the importance of 1-butyl-3-methyl-imidazol-3-ium;tetrafluoroborate. Unlike traditional solvents that often require harsh conditions or generate hazardous waste, this ionic liquid can be recycled multiple times without significant loss of performance. This aligns with the growing emphasis on sustainable practices in chemical manufacturing, where minimizing waste and reducing energy consumption are paramount objectives.

In conclusion, 1-butyl-3-methyl-imidazol-3-ium;tetrafluoroborate (CAS No. 174501-65-6) stands out as a multifaceted compound with broad applications across multiple industries. Its unique properties make it an indispensable tool in catalysis, drug delivery, material science, and energy storage. As research continues to uncover new uses for this compound, its significance is expected to grow even further, driving innovation and sustainability in chemical and pharmaceutical applications.